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Compound of Interest

Compound Name: 2-Thienylalanine

Cat. No.: B613274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and biological significance of 2-Thienylalanine. The information is curated for professionals in

research and development, offering detailed data and insights into this non-proteinogenic

amino acid.

Chemical and Physical Properties
2-Thienylalanine, a derivative of the amino acid alanine, incorporates a thiophene ring.[1] It is

typically a white to off-white crystalline solid.[2] The quantitative chemical and physical

properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₇H₉NO₂S [3][4][5]

Molecular Weight 171.22 g/mol [3][4][5]

Melting Point 255-263 °C (decomposes) [6]

Boiling Point 311.3 ± 32.0 °C at 760 mmHg [4]

Density 1.3 ± 0.1 g/cm³ [4]

Water Solubility Slightly soluble; 0.15 M [2][4][6]

Flash Point 142.1 ± 25.1 °C [4]

Refractive Index 1.598 [4]

PSA (Polar Surface Area) 91.6 Å² [3][5]

XLogP3 -1.7 [2][3]

Chemical Structure and Identifiers
The structural identity of 2-Thienylalanine is well-defined by various chemical nomenclature

systems. It is an amino acid that contains a thiophene side chain.[1]
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Identifier Value Source(s)

IUPAC Name
2-amino-3-thiophen-2-

ylpropanoic acid
[1][3][5]

SMILES C1=CSC(=C1)CC(C(=O)O)N [3][5]

InChI

InChI=1S/C7H9NO2S/c8-

6(7(9)10)4-5-2-1-3-11-5/h1-

3,6H,4,8H2,(H,9,10)

[1][3]

InChIKey
WTOFYLAWDLQMBZ-

UHFFFAOYSA-N
[3]

CAS Number 2021-58-1 [3][4]

Synonyms

β-2-Thienyl-DL-alanine, 2-

Thiophenealanine, alpha-

Amino-2-thiophenepropanoic

acid

[3][4]

Biological Activity and Mechanism of Action
2-Thienylalanine is recognized as a phenylalanine antagonist.[1] Its structural similarity to

phenylalanine allows it to interfere with metabolic pathways that utilize the natural amino acid.

Inhibition of Bacterial Growth: One of the most well-documented activities of 2-Thienylalanine
is its ability to inhibit bacterial growth.[7] It is incorporated into proteins in place of

phenylalanine, leading to the formation of non-functional proteins.[7] This mechanism is the

basis for its use in the Guthrie test, a microbiological assay used to screen for phenylketonuria

(PKU).[1][7] In the presence of high levels of phenylalanine, as seen in the blood of PKU

patients, the inhibitory effect of 2-Thienylalanine is overcome, allowing for bacterial growth.[7]
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Mechanism of 2-Thienylalanine as a phenylalanine antagonist in protein synthesis.

Enzyme Inhibition: 2-Thienylalanine also acts as a competitive inhibitor of enzymes that

process phenylalanine. It has been shown to inhibit hepatic phenylalanine hydroxylase, the

enzyme deficient in PKU, and to a lesser extent, the intestinal transport of phenylalanine.[8]

The inhibitory effects on these processes, however, may be limited by its rapid metabolism.[8]

Synthesis and Analysis
Experimental Protocols for Synthesis: Detailed, step-by-step experimental protocols for the

synthesis of 2-Thienylalanine are not extensively available in the provided search results.

However, the literature describes several established routes for the synthesis of L-

thienylalanines, including:

The Hydantoin Route: This method involves the use of 5-thienylmethylhydantoin as a

precursor.[9]

The Azlactone Route: Another established chemical synthesis pathway.[9]

Biotechnical Preparation: An innovative approach involves the transamination of the enol

form of 2-hydroxy-3-thienylacrylic acids using biotransformation, with L-aspartic or L-glutamic

acid as an amino donor.[9] An improved synthesis of beta-2-thienylalanine was described

as early as 1946.[10]
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General synthetic routes for the preparation of L-Thienylalanines.

Analytical Methods: The characterization of 2-Thienylalanine involves standard analytical

techniques to confirm its structure and purity. Spectral data available from public repositories

include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectra are available.[3]

Mass Spectrometry (MS): GC-MS and MS-MS data have been reported.[3]

Infrared (IR) Spectroscopy: FTIR spectra are also available for characterization.[3]

Safety and Handling
2-Thienylalanine is classified with the following GHS hazard statements:

H315: Causes skin irritation.[2][3][5]

H319: Causes serious eye irritation.[2][3][5]

H335: May cause respiratory irritation.[2][5]
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Standard laboratory safety precautions, including the use of personal protective equipment

such as gloves, safety glasses, and a lab coat, are recommended when handling this

compound.[2] It should be handled in a well-ventilated area.

Conclusion
2-Thienylalanine is a non-proteinogenic amino acid with significant biological activity as a

phenylalanine antagonist. Its chemical and structural properties are well-characterized, making

it a valuable tool in biochemical research, particularly in studies related to amino acid

metabolism and protein synthesis. Its application in the Guthrie test for PKU screening

highlights its utility in clinical diagnostics. Further research into its synthesis and biological

effects could open new avenues for its application in drug development and biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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